Cas no 2228610-84-0 (2,2-dimethyl-1-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• CAS No: 2228610-84-0
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 6004930
• PubChem ID: 165697408
• Update Time: 2025-10-11

2,2-dimethyl-1-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• EN300-1758600
• 2,2-dimethyl-1-[2-(pyrrolidin-1-yl)phenyl]cyclopropan-1-amine
• 2228610-84-0

• Inchi： 1S/C15H22N2/c1-14(2)11-15(14,16)12-7-3-4-8-13(12)17-9-5-6-10-17/h3-4,7-8H,5-6,9-11,16H2,1-2H3
• InChI Key： KZSLXSXNWNSWOH-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CC=C2N2CCCC2)CC1(C)C

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-dimethyl-1-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine

2,2-Dimethyl-1-(2-(pyrrolidin-1-yl)phenyl)cyclopropan-1-amine: A Comprehensive Overview

In the realm of organic chemistry, the compound 2,2-dimethyl-1-(2-(pyrrolidin-1-yl)phenyl)cyclopropan-1-amine (CAS No. 2228610-84-0) has garnered significant attention due to its unique structural features and potential applications in various fields. This compound is a derivative of cyclopropane, a three-membered ring structure known for its high ring strain and reactivity. The integration of a pyrrolidine group and a phenyl ring into its structure further enhances its chemical versatility, making it a subject of interest in both academic and industrial research.

The cyclopropane core of this compound is a fundamental structural element that contributes to its reactivity and stability. Cyclopropane derivatives are widely studied for their ability to participate in various chemical transformations, including ring-opening reactions and cycloadditions. The presence of two methyl groups on the cyclopropane ring introduces steric hindrance, which can influence the compound's reactivity and selectivity in chemical reactions. This steric effect is particularly important in drug design, where it can modulate the binding affinity of the molecule to biological targets.

The pyrrolidine group attached to the phenyl ring is another key feature of this compound. Pyrrolidine is a five-membered nitrogen-containing heterocycle that is commonly found in pharmaceuticals and agrochemicals due to its ability to enhance bioavailability and stability. The interaction between the pyrrolidine group and the phenyl ring can lead to conformational flexibility, which is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the synthesis of this compound using advanced methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which enable efficient construction of the carbon-nitrogen bond between the cyclopropane and pyrrolidine moieties. This method not only enhances the yield but also improves the purity of the final product, making it suitable for large-scale production.

In terms of application, this compound has shown promise in the field of medicinal chemistry. Preclinical studies have demonstrated its potential as a lead molecule for developing novel therapeutics targeting various diseases. For instance, research has highlighted its ability to modulate key biological pathways involved in inflammation and neurodegenerative disorders. These findings underscore the importance of further investigation into its pharmacological properties.

The chemical stability of this compound is another critical aspect that has been extensively studied. Under normal storage conditions, the compound exhibits excellent stability, which is essential for maintaining its integrity during transportation and long-term storage. However, under extreme conditions such as high temperatures or exposure to strong oxidizing agents, it may undergo decomposition or rearrangement reactions.

From an environmental perspective, understanding the degradation pathways of this compound is vital for assessing its ecological impact. Recent research has revealed that it undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in breaking down the molecule into less complex byproducts. This information is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 2,2-dimethyl-1-(2-(pyrrolidin-1-yl)phenyl)cyclopropan-1-amine (CAS No. 2228610-84-0) stands out as a versatile compound with immense potential in various chemical and pharmaceutical applications. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in modern drug discovery efforts.